Cas no 2171769-59-6 (3-5-cyano-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid)
3-5-cyano-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-5-cyano-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
- EN300-1526534
- 2171769-59-6
- 3-[5-cyano-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid
-
- Inchi: 1S/C26H29N3O5/c1-2-29(16-14-24(30)31)25(32)23(13-7-8-15-27)28-26(33)34-17-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,22-23H,2,7-8,13-14,16-17H2,1H3,(H,28,33)(H,30,31)
- InChI Key: MPFXAGWOURCRCN-UHFFFAOYSA-N
- SMILES: O(C(NC(C(N(CC)CCC(=O)O)=O)CCCC#N)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 463.21072103g/mol
- Monoisotopic Mass: 463.21072103g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 12
- Complexity: 741
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 120Ų
3-5-cyano-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1526534-0.05g |
3-[5-cyano-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171769-59-6 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1526534-0.1g |
3-[5-cyano-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171769-59-6 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1526534-0.25g |
3-[5-cyano-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171769-59-6 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1526534-0.5g |
3-[5-cyano-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171769-59-6 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1526534-1.0g |
3-[5-cyano-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171769-59-6 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1526534-2.5g |
3-[5-cyano-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171769-59-6 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1526534-5.0g |
3-[5-cyano-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171769-59-6 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1526534-10.0g |
3-[5-cyano-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171769-59-6 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1526534-50mg |
3-[5-cyano-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171769-59-6 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1526534-100mg |
3-[5-cyano-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid |
2171769-59-6 | 100mg |
$2963.0 | 2023-09-26 |
3-5-cyano-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 3-5-cyano-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
Introduction to 3-5-cyano-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic Acid (CAS No. 2171769-59-6)
3-5-cyano-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid, identified by its CAS number 2171769-59-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study in medicinal chemistry. The structural complexity of this molecule, characterized by its multiple functional groups and substituents, contributes to its unique chemical properties and reactivity.
The molecular structure of 3-5-cyano-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid includes a cyano group, an N-ethyl amine moiety, and a methoxycarbonyl group attached to a fluorene ring. These components not only define its chemical identity but also play crucial roles in its interactions with biological targets. The presence of the fluorene moiety, in particular, is noteworthy as it is often employed in the design of bioactive molecules due to its ability to enhance solubility and binding affinity.
In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The compound 3-5-cyano-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid has been investigated for its potential applications in this context. Studies have suggested that this molecule may interact with various enzymes and receptors, making it a promising candidate for the development of new drugs. For instance, preliminary research indicates that it could have inhibitory effects on certain kinases, which are key targets in the treatment of cancers and inflammatory diseases.
The synthesis of such complex molecules is a challenging task that requires meticulous planning and expertise. The multi-step synthetic route for 3-5-cyano-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid involves the careful selection of reagents and conditions to ensure high yield and purity. Advanced techniques in organic synthesis, such as palladium-catalyzed cross-coupling reactions and selective functional group transformations, are often employed to construct the desired molecular framework.
The pharmacological properties of 3-5-cyano-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid are being actively explored in preclinical studies. These studies aim to elucidate its mechanism of action and assess its potential therapeutic benefits. The compound's ability to modulate biological pathways suggests that it may have applications in treating a wide range of diseases, including neurological disorders and metabolic conditions. Additionally, its structural features make it an attractive scaffold for further derivatization, allowing researchers to fine-tune its properties for specific therapeutic needs.
In the realm of drug discovery, the use of computational methods has become increasingly important for predicting the biological activity of novel compounds. Molecular modeling techniques can be employed to simulate the interactions between 3-5-cyano-N-ethyl-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)pentanamidopropanoic acid and its target proteins. These simulations provide valuable insights into the compound's binding affinity and selectivity, helping researchers design more effective drug candidates.
The role of natural products as inspiration for drug design cannot be overstated. Many biologically active compounds have been derived from natural sources, and there is ongoing research to identify new bioactive molecules from plants and microorganisms. While not directly related to 3-(cyano)-N-(ethyl)-2-{((9H-fluorenylmethoxycarbonyl)amino)}pentanamidopropanoic acid, the principles of natural product-inspired drug design can be applied to enhance its development process.
The future prospects for this compound are promising, with ongoing research aimed at optimizing its pharmacokinetic properties and exploring new therapeutic applications. As our understanding of biological systems continues to grow, so does the potential for discovering novel therapeutic agents like 3-(cyano)-N-(ethyl)-2-{((9H-fluorenylmethoxycarbonyl)amino)}pentanamidopropanoic acid. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in translating these findings into tangible medical benefits.
In conclusion, 3-(cyano)-N-(ethyl)-2-{((9H-fluorenylmethoxycarbonyl)amino)}pentanamidopropanoic acid (CAS No. 2171769_59_6) represents an exciting area of research with significant potential in pharmaceutical development. Its complex structure and diverse functional groups make it a versatile molecule with applications across multiple therapeutic areas. As further studies continue to uncover its biological significance, this compound is poised to play a vital role in the advancement of modern medicine.
2171769-59-6 (3-5-cyano-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)